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Compound of Interest

Compound Name: 6-Methylisatin

Cat. No.: B072448 Get Quote

Introduction and Scope
6-Methylisatin (CAS No. 1128-47-8), a methylated derivative of isatin, is a heterocyclic

compound of significant interest in medicinal chemistry and drug development.[1][2] Like other

isatin derivatives, it serves as a versatile scaffold for synthesizing novel molecules with a wide

spectrum of pharmacological activities, including potential anticancer, antimicrobial, and anti-

inflammatory properties.[2][3]

This guide is designed for researchers, chemists, and drug development professionals who

handle 6-Methylisatin. The primary objective is to provide a comprehensive overview of its

known safety profile, toxicological data, and best practices for handling and emergency

response. A critical aspect of this guide is addressing the current gaps in publicly available

safety data for 6-Methylisatin specifically. Through a precautionary approach, we will

extrapolate safety protocols based on data from closely related structural isomers to ensure the

highest level of laboratory safety.

Physicochemical and Stability Profile
Understanding the fundamental properties of 6-Methylisatin is the first step in a robust safety

assessment. These characteristics influence its behavior under various laboratory conditions

and determine appropriate storage and handling procedures.

Table 1: Summary of Physicochemical Properties for 6-Methylisatin
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Property Value Source(s)

CAS Number 1128-47-8 [1][4][5]

Molecular Formula C₉H₇NO₂ [1][4][6]

Molecular Weight 161.16 g/mol [6]

Appearance
Yellow to orange crystalline

powder
[1]

Melting Point >147 °C [1]

Solubility

Slightly soluble in water;

Soluble in organic solvents

(e.g., ethanol, acetone)

[1]

| Synonyms | 6-Methylindoline-2,3-dione, 6-methyl-1H-indole-2,3-dione |[1][5][6][7] |

Stability and Reactivity: 6-Methylisatin is stable under normal laboratory and storage

conditions. However, it is crucial to avoid conditions that could lead to hazardous

decomposition.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases, as these can initiate vigorous or uncontrolled reactions.

Conditions to Avoid: Protect from excess heat, direct sunlight, and the formation of dust,

which can create an inhalation hazard.[1]

Hazardous Decomposition Products: Upon thermal decomposition, 6-Methylisatin can

release toxic and irritating gases, including carbon monoxide (CO), carbon dioxide (CO₂),

and nitrogen oxides (NOx).[8]

Hazard Identification and Classification
A thorough review of safety data reveals a significant gap: a specific, harmonized GHS

(Globally Harmonized System) classification for 6-Methylisatin is not readily available. This

lack of direct data necessitates a risk assessment based on surrogate information from its
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structural isomers, such as 5-Methylisatin and N-Methylisatin (1-Methylisatin). The structural

similarity implies a potential for a similar hazard profile.

Causality of Surrogate Analysis: In drug development and chemical safety, when data for a

specific compound is unavailable, analyzing its isomers is a standard practice. The core isatin

scaffold and the presence of a methyl group are shared features, making it probable that they

will interact with biological systems in a comparable manner regarding irritation and acute

toxicity.
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for 6-Methylisatin

Search for specific
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Apply official
GHS Classification
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Search for data on
structural isomers
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No
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common hazard endpoints

(irritation, toxicity)

Apply Precautionary Principle:
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Implement stringent controls.
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Caption: Workflow for hazard assessment with limited direct data.
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Table 2: GHS Hazard Classifications of 6-Methylisatin Isomers

Hazard Class
5-Methylisatin
(CAS 608-05-9)

N-Methylisatin
(CAS 2058-74-4)

Implied Risk for 6-
Methylisatin

Acute Toxicity, Oral No data available
Category 3 (Toxic if
swallowed)[9][10]

Potential for oral

toxicity

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)

Category 2 (Causes

skin irritation)[10][11]

High likelihood of

being a skin irritant

Serious Eye

Damage/Irritation

Category 2 (Causes

serious eye irritation)

Category 1 (Causes

serious eye damage)

[9][10]

High likelihood of

being a severe eye

irritant

| Specific Target Organ Toxicity (Single Exposure) | Category 3 (May cause respiratory

irritation) | Category 3 (May cause respiratory irritation)[10][11] | High likelihood of being a

respiratory irritant |

Based on this surrogate data, it is imperative to treat 6-Methylisatin as a substance that is

potentially toxic if ingested and is a skin, eye, and respiratory irritant.

Toxicological Data Summary
Direct toxicological studies on 6-Methylisatin are not extensively reported in the available

literature. However, data from isomers and the broader class of isatin derivatives provide

critical insights into its potential biological effects.

Acute Toxicity: While specific LD₅₀ values for 6-Methylisatin are absent, data for its isomers

provide a valuable reference point for its potential acute toxicity. This information underscores

the need for handling procedures that prevent ingestion and minimize exposure.

Table 3: Acute Toxicity Data of Isomers
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Compound
CAS
Number

Route Species LD₅₀ Value Source(s)

5-
Methylisatin

608-05-9
Intraperiton
eal

Mouse 790 mg/kg [8]

| N-Methylisatin | 2058-74-4 | Intraperitoneal | Mouse | 685 mg/kg |[12] |

Mutagenicity, Carcinogenicity, and Reproductive Toxicity: There is no available data to suggest

that 6-Methylisatin or its close isomers are mutagenic, carcinogenic, or pose a reproductive

hazard.[8][11] However, the absence of data does not confirm the absence of effect.

Broader Biological Activity & Rationale for Caution: Isatin and its derivatives are known to be

biologically active, which is the very reason for their use in drug discovery.[3] Studies on

various isatin derivatives have demonstrated activities such as:

Cytotoxicity: Certain N-alkyl substituted isatins have shown sub-micromolar IC₅₀ values

against various cancer cell lines.[13]

Enzyme Inhibition: Isatin itself is an inhibitor of monoamine oxidase B (MAO-B), and

derivatives can inhibit other enzymes like cholinesterases.[14][15]

Free Radical Scavenging: Some derivatives have shown cytoprotective effects by

scavenging free radicals.[15]

This inherent bioactivity is the foundational reason to handle all isatin derivatives, including 6-
Methylisatin, with a high degree of care, as the mechanisms that make them effective

pharmacologically could also lead to off-target toxicological effects. The use of in silico

(computer-based) toxicity prediction tools can be a valuable preliminary step to flag potential

liabilities before extensive experimental work is undertaken.[16]

Occupational Safety and Handling Protocols
A self-validating safety protocol integrates engineering controls, personal protective equipment,

and procedural steps, where each element reinforces the others to minimize exposure risk.

5.1 Engineering Controls The primary line of defense is to control exposure at the source.
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Ventilation: Always handle 6-Methylisatin in a well-ventilated area.[8] A certified chemical

fume hood is required when handling the powder or preparing solutions.

Local Exhaust: For tasks like weighing, use a ventilated balance enclosure or local exhaust

ventilation to capture any airborne dust.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and have been recently tested.

5.2 Personal Protective Equipment (PPE) PPE provides a barrier between the researcher and

the chemical.

Eye Protection: Wear chemical safety goggles that conform to EN 166 (EU) or ANSI Z87.1

(US) standards.[11]

Hand Protection: Use chemically resistant, disposable gloves (e.g., nitrile rubber). Inspect

gloves for tears or holes before use and practice proper glove removal technique to avoid

skin contamination.

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH/MSHA-approved particulate respirator (e.g., N95) is necessary.[8][11]

Skin and Body Protection: Wear a fully buttoned lab coat and closed-toe shoes. Protective

clothing may be required for larger quantities.[8]

5.3 Step-by-Step Handling Protocol for Solid Compound This protocol is designed to be self-

validating by incorporating checks and rationales at each stage.

Preparation (Pre-Handling Check):

Step: Confirm that the fume hood is operational and the work area is clean. Ensure all

necessary PPE, spill kits, and waste containers are within reach.

Causality: This preparatory step ensures that control measures are in place before the

chemical is handled, preventing a reactive scramble in case of an incident.

Weighing (Exposure Minimization):
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Step: Weigh the required amount of 6-Methylisatin powder in a ventilated enclosure or on

a draft shield. Use anti-static weigh paper or a tared container to prevent dispersal of the

fine powder.

Causality: The greatest risk of inhalation comes from airborne particulates. This step

directly mitigates that risk at its source.

Solubilization (Containment):

Step: Add the solvent to the vessel containing the weighed powder slowly to avoid

splashing. Ensure the vessel is capped or covered during dissolution.

Causality: Once in solution, the risk of aerosolization is significantly reduced. This step

manages the transition from solid to liquid phase safely.

Post-Handling (Decontamination):

Step: Decontaminate all surfaces, glassware, and spatulas used. Dispose of all

contaminated disposables (gloves, weigh paper) in a designated, sealed waste container.

Causality: Proper decontamination prevents inadvertent secondary exposure to

colleagues or from subsequent experiments.

5.4 Storage and Incompatibility

Storage Conditions: Store in a tightly closed container in a cool, dry, and dark place.[1][8]

Storage in a refrigerator at 2-8°C is also recommended by some suppliers.[5]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[8]

Emergency Procedures and First Aid
6.1 Spill Response Prompt and correct action during a spill is critical to prevent exposure and

environmental contamination.
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Solid Spill Occurs

Assess Scale & Risk
(Is it safe to handle?)

Alert others and evacuate
non-essential personnel

Don Full PPE:
Respirator, Goggles,

Gloves, Lab Coat

Prevent further spread.
Close off area.

GENTLY sweep or shovel solid
into a suitable container.

AVOID CREATING DUST.

Seal and label
waste container

Decontaminate spill area
with appropriate solvent

Dispose of waste and
contaminated materials

per institutional guidelines
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Caption: A workflow for responding to a solid chemical spill.
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6.2 First Aid Measures Immediate first aid can significantly reduce the severity of an exposure.

[8][11]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention if symptoms occur or persist.[11]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes. Seek medical attention if skin irritation

develops or persists.[11]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Seek immediate

medical attention.[8]

6.3 Firefighting Measures

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, water spray, or

alcohol-resistant foam.[8]

Specific Hazards: As noted, thermal decomposition can produce toxic NOx gases and

carbon oxides.[8] Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.

Disposal Considerations
Chemical waste must be managed according to institutional, local, and national regulations.[11]

Waste Classification: This product should be treated as hazardous waste.

Disposal Method: Dispose of unused material and contaminated packaging in a designated

hazardous waste container. Do not dispose of it down the drain or with regular trash.

Conclusion
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6-Methylisatin is a valuable research chemical with significant biological potential. However,

the available safety and toxicological data are incomplete. A responsible, science-led approach

demands that researchers operate under the precautionary principle, treating 6-Methylisatin
with the same level of caution as its more thoroughly characterized isomers. By assuming it is a

skin, eye, and respiratory irritant with potential oral toxicity, and by implementing the robust

engineering controls, PPE, and handling protocols outlined in this guide, researchers can

effectively mitigate risks and work safely with this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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